Cas no 2877763-73-8 (4-[4-(6-Ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine)

• Product Name: 4-[4-(6-Ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• CAS No: 2877763-73-8
• MF: C₂₀H₂₉FN₈
• MW: 400.496266126633
• CID: 5309677
• PubChem ID: 165433347
• Update Time: 2025-10-20

4-[4-(6-Ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• 2877763-73-8
• F6790-1823
• AKOS040873730
• 4-[4-(6-Ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

• Inchi： 1S/C20H29FN8/c1-4-16-19(21)20(23-14-22-16)29-11-9-28(10-12-29)18-13-17(24-15(2)25-18)27-7-5-26(3)6-8-27/h13-14H,4-12H2,1-3H3
• InChI Key： UWUJDTCMNUGHJH-UHFFFAOYSA-N
• SMILES： FC1=C(CC)N=CN=C1N1CCN(C2C=C(N=C(C)N=2)N2CCN(C)CC2)CC1

Computed Properties

• Exact Mass: 400.24992112g/mol
• Monoisotopic Mass: 400.24992112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.5Ų

Additional information on 4-[4-(6-Ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

4-[4-(6-Ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine: A Comprehensive Overview

The compound 4-[4-(6-Ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine (CAS No: 2877763738) is a highly complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their role in various biological processes and therapeutic applications. The molecule's structure is characterized by a pyrimidine ring system, which is further substituted with piperazine groups and other functional moieties, contributing to its unique pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The presence of piperazine groups in this compound suggests potential applications in modulating enzyme activity or receptor binding, making it a promising candidate for further research in oncology and other therapeutic areas.

One of the key features of this compound is its structural complexity, which allows for a wide range of interactions within biological systems. The 6-Ethyl group and 5-fluoro substitution on the pyrimidine ring contribute to the molecule's lipophilicity and electronic properties, respectively. These characteristics are crucial for optimizing drug-like properties such as solubility, permeability, and bioavailability.

Moreover, the piperazine moiety present in this compound is known for its ability to form hydrogen bonds and act as a rigid scaffold for molecular recognition. This feature enhances the compound's potential to interact with target proteins or enzymes, making it a valuable tool in structure-based drug design.

Recent studies have also explored the role of such compounds in inhibiting key signaling pathways involved in cancer progression. For instance, research has demonstrated that certain pyrimidine derivatives can effectively inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Given its structural similarities to known CDK inhibitors, this compound holds promise as a novel therapeutic agent in oncology.

In addition to its pharmacological potential, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule requires advanced synthetic techniques, including multi-component reactions and precise control over stereochemistry. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity levels.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide critical insights into the molecule's conformational flexibility and stability under different conditions.

In conclusion, 4-[4-(6-Ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yllpyrimidine (CAS No: 2877763738) stands out as a remarkable example of how advanced chemical synthesis can lead to innovative therapeutic agents. Its unique structure and promising pharmacological properties make it a focal point for future research in drug discovery.